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CNX-2006 is characterized as a novel, irreversible, and mutant-selective EGFR inhibitor. Its primary
mechanism is to specifically target activating mutations of the Epidermal Growth Factor Receptor (EGFR) as
well as the T790M resistance mutation, while demonstrating very weak inhibition of the wild-type EGFR

[1].

A critical study used CNX-2006 to investigate resistance mechanisms to third-generation EGFR-TKIs.
Researchers established resistant sublines from the HCC827EPR lung cancer cell line (which harbors an

EGFR exon 19 deletion and the T790M mutation) through chronic exposure to CNX-2006 [2].

This research identified a novel resistance mechanism termed "oncogene swap" [2]. The analysis found that

resistance can be accompanied by MET amplification, and it can manifest in two distinct ways:

MET
e - o . . Effective
Amplification Description of Resistance Mechanism
Countermeasure
Context
With retained Bypass signaling via MET amplification alongside the Combination of CNX-
T790M original EGFR mutations [2] 2006 and a MET-TKI [2]

Oncogene Swap Loss of the amplified mutant EGFR allele (including MET-TKI alone [2]
T790M) and acquisition of MET amplification, shifting
oncogenic dependence from EGFR to MET [2]

Experimental Workflow for Resistance Study
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The methodology used to establish and analyze the CNX-2006-resistant cells is summarized below. This

workflow led to the discovery of the "oncogene swap" phenomenon [2].

Start with HCC827EPR Cell Line
(EGFR Exon 19 Del + T790M)
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'

Analysis of Resistant Clones

( Analysis Methods w
k- Growth Inhibition Assay | * Genomic DNA Analysis | * Phospho-RTK Array | * Western Blot)

Click to download full resolution via product page

Visualizing the Oncogene Swap Mechanism

The following diagram illustrates the "oncogene swap" resistance process identified in the study.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s547929?utm_src=pdf-bulk
https://www.smolecule.com/products/s547929?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

